Cas no 4714-24-3 (4-Bromostilbene)

4-Bromostilbene structure
4-Bromostilbene structure
Product Name:4-Bromostilbene
CAS No:4714-24-3
MF:C14H11Br
MW:259.14114
CID:45255
PubChem ID:5374623
Update Time:2024-11-08

4-Bromostilbene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-styrylbenzene
    • 1-bromo-4-(2-phenylethenyl)Benzene
    • 4-BROMOSTILBENE (EP)
    • 4-BROMOSTILBENE
    • 4-Bromostilbeneep
    • 4-Bromo-trans-stilbene
    • Z-1-bromo-4-styryl-benzene
    • Stilbene,4-bromo- (7CI,8CI)
    • p-Bromostilbene
    • 1-bromo-4-[(1E)-2-phenylethenyl]benzene
    • 4-Bromostilbene, 95%
    • SCHEMBL260495
    • CHEMBL4465999
    • 4714-24-3
    • (E)-4-bromostilbene
    • 4-bromo stilbene
    • AS-65397
    • 13041-70-8
    • D88936
    • Benzene, 1-bromo-4-[(1E)-2-phenylethenyl]-
    • 1-Bromo-4-[(E)-2-phenylethenyl]benzene
    • MFCD00155020
    • CS-0121764
    • (E)-1-Phenyl-2-(4-bromophenyl)ethene
    • Benzene, 1-bromo-4-(2-phenylethenyl)-
    • AKOS000278966
    • (E)-1-bromo-4-styrylbenzene
    • trans-4-Bromostilbene
    • 4-Bromostilbene
    • MDL: B152902
    • Inchi: 1S/C14H11Br/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H
    • InChI Key: ZZMMKLVIBZWGPK-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Br

Computed Properties

  • Exact Mass: 258.00400
  • Monoisotopic Mass: 258.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 140 °C
  • PSA: 0.00000
  • LogP: 4.61950
  • Solubility: Uncertain

4-Bromostilbene Security Information

4-Bromostilbene Pricemore >>

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